Cas no 4920-99-4 (Benzene,1-ethyl-3-(1-methylethyl)-)

Benzene,1-ethyl-3-(1-methylethyl)- structure
4920-99-4 structure
Benzene,1-ethyl-3-(1-methylethyl)-
4920-99-4
C11H16
148.24474
332292

Benzene,1-ethyl-3-(1-methylethyl)- Properties

Names and Identifiers

    • Benzene,1-ethyl-3-(1-methylethyl)-
    • 1-ETHYL-3-ISO-PROPYLBENZENE
    • 1-ethyl-3-propan-2-ylbenzene
    • 1-Aethyl-3-isopropyl-benzol
    • Cumene,m-ethyl
    • m-Ethylcumene
    • +Expand
    • GSLSBTNLESMZTN-UHFFFAOYSA-N
    • InChI=1S/C11H16/c1-4-10-6-5-7-11(8-10)9(2)3/h5-9H,4H2,1-3H3
    • C(C1C=CC=C(C(C)C)C=1)C

Computed Properties

  • 148.12500
  • 0
  • 0
  • 2
  • 11
  • 105
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 3.8
  • nothing
  • 0

Experimental Properties

  • 3.37240
  • 0.00000
  • 1.4900
  • 192°C
  • -44.72°C (estimate)
  • 0.8550

Benzene,1-ethyl-3-(1-methylethyl)- Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium ;  1 h, 350 °C; 4 h, 350 °C
Reference
Catalytic hydrotreatment of pyrolytic lignins from different sources to biobased chemicals: Identification of feed-product relations
Figueiredo, M. B.; Deuss, P. J.; Venderbosch, R. H.; Heeres, H. J., Biomass and Bioenergy, 2020, 134,

Benzene,1-ethyl-3-(1-methylethyl)- Raw materials

Benzene,1-ethyl-3-(1-methylethyl)- Preparation Products

Benzene,1-ethyl-3-(1-methylethyl)- Related Literature

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